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Compound of Interest

Compound Name: Enkephalin(1-3)

Cat. No.: B1682048

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical guidance for
handling Enkephalin(1-3), also known as Tyr-Gly-Gly. While some safety data sheets (SDS)
for related enkephalin compounds suggest they are not classified as hazardous substances, a
precautionary approach is recommended due to their opioid peptide nature and the potential
for biological activity.[1] Handle all enkephalin compounds with care, adhering to good
laboratory practices and the specific guidance outlined below.

Personal Protective Equipment (PPE)

The primary routes of exposure to be controlled are inhalation, dermal contact, and eye
contact.[2] Therefore, a comprehensive PPE strategy is crucial. The selection of PPE should be
based on a risk assessment of the specific procedures being performed.

Recommended PPE for Handling Enkephalin(1-3):
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High-Risk Operations (e.g.,

Minimum handling large quantities,
PPE Category . .
Recommendation potential for
aerosolization)
) o Double gloving with nitrile
Hand Protection Nitrile gloves.[3][4]
gloves.[5]
Safety glasses with side o -
) ) ) A face shield in addition to
Eye Protection shields or chemical safety
safety goggles.[7]
goggles.[1][3][6]
A NIOSH-approved N95,
Not generally required for P100, or equivalent respirator
Respiratory Protection handling small quantities in a should be used if there is a risk
well-ventilated area.[4] of inhaling dust or aerosols.[5]
[61[7]
A disposable gown or coveralls
Body Protection A standard laboratory coat. to provide additional protection

against contamination.[5][7]

Always inspect gloves for integrity before use and dispose of them properly after handling the
material.[4] Wash hands thoroughly after removing gloves.

Operational Plan for Safe Handling
Engineering Controls:

¢ Ventilation: Handle Enkephalin(1-3) in a well-ventilated area. For procedures that may
generate dust or aerosols, a chemical fume hood is recommended.[3][8]

o Designated Area: Whenever possible, designate a specific area for handling potent
compounds to prevent cross-contamination.

Safe Handling Practices:

e Avoid Dust Formation: Enkephalin(1-3) is typically a solid or lyophilized powder. Handle it
carefully to avoid creating dust.[4][8][9]
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» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4][9]

e Hygiene: Do not eat, drink, or smoke in areas where Enkephalin(1-3) is handled.[4] Wash
hands thoroughly before and after handling.[4]

Emergency Procedures

Spill Response:

Evacuate the immediate area if a significant spill occurs.
» Wear appropriate PPE as outlined in the "High-Risk Operations" column of the PPE table.

o For small spills, gently sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[4][9]

» Clean the spill area with a suitable laboratory disinfectant or detergent and water.
o For large spills, follow your institution's emergency procedures.
First Aid Measures:

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, also under the eyelids.[4] Seek medical attention.

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.[3]
Remove any contaminated clothing.[3] If irritation persists, seek medical attention. Do not
use hand sanitizer as it may increase absorption.[5]

« If inhaled: Move the person to fresh air.[3][10] If they are not breathing, give artificial
respiration. Seek medical attention.

« If swallowed: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[1] Seek immediate
medical attention.[3]

Disposal Plan
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o Waste Disposal: Dispose of Enkephalin(1-3) waste and any contaminated materials (e.g.,
gloves, wipes, containers) as hazardous waste in accordance with all applicable federal,
state, and local regulations.[3] Do not allow the product to enter drains.[8][9]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3]

PPE Selection Workflow for Handling Enkephalin(1-
3)

Caption: PPE selection workflow for Enkephalin(1-3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682048#personal-protective-equipment-for-
handling-enkephalin-1-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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